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Compound of Interest

Compound Name: S 38093 hydrochloride

Cat. No.: B10780430

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details

Parameter Value Reference
CAS Number 1222097-72-4 [1][2]
Molecular Formula C17H25CIN202 [1112]

Pharmacological Profile

S 38093 hydrochloride is a brain-penetrant antagonist and inverse agonist of the histamine
H3 receptor. It exhibits moderate affinity for rat, mouse, and human H3 receptors with no
significant affinity for other histamine receptor subtypes.[1] Its mechanism of action leads to an
increase in histamine release in the brain, which is associated with pro-cognitive and
wakefulness-promoting effects.

Binding Affinity and Functional Activity
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Species/Assay Parameter Value (pM)
Rat H3 Receptor Ki 8.8
Mouse H3 Receptor Ki 1.44
Human H3 Receptor Ki 1.2
Mouse H3 Receptor

_ KB 0.65
(Antagonist)
Human H3 Receptor

) KB 0.11
(Antagonist)
Rat H3 Receptor (Inverse

_ EC50 9
Agonist)
Human H3 Receptor (Inverse
EC50 1.7

Agonist)

| Kineti .

Species Tmax (h) Bioavailability (%) t1/2 (h)
Mouse 0.25-0.5 20-60 15-74
Rat 0.25-0.5 20-60 15-74
Monkey 2 20 - 60 15-74

Experimental Protocols
Radioligand Binding Assay for H3 Receptor Affinity

This protocol is adapted from standard radioligand binding assay procedures and specifics
from studies on H3 receptor ligands.

Objective: To determine the binding affinity (Ki) of S 38093 hydrochloride for the histamine H3
receptor.

Materials:
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e Cell membranes expressing the histamine H3 receptor (from HEK293 cells or rat brain
cortex).

e Radioligand: [3H]-N-a-methylhistamine ([3HJNAMH) or other suitable H3 receptor
radioligand.

e S 38093 hydrochloride.

e Non-specific binding control: A high concentration of a known H3 receptor ligand (e.g.,
clobenpropit).

e Binding buffer (e.g., 50 mM Tris-HCI, pH 7.4).

o Glass fiber filters.

e Scintillation fluid.

¢ Scintillation counter.

Procedure:

 Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and centrifuge to
pellet the membranes. Wash the pellet and resuspend in fresh buffer. Determine the protein
concentration of the membrane preparation.

e Assay Setup: In a 96-well plate, combine the cell membrane preparation, the radioligand at a
concentration close to its Kd, and varying concentrations of S 38093 hydrochloride. For
determining non-specific binding, a separate set of wells will contain the membrane
preparation, radioligand, and a saturating concentration of the non-specific binding control.

 Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to
reach equilibrium (e.g., 60-120 minutes).

o Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound
from free radioligand. Wash the filters with ice-cold buffer to remove any unbound
radioligand.
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o Counting: Place the filters in scintillation vials with scintillation fluid and measure the
radioactivity using a scintillation counter.

o Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the
total binding. The Ki value for S 38093 hydrochloride is then calculated from the IC50 value
(the concentration of S 38093 that inhibits 50% of the specific binding of the radioligand)
using the Cheng-Prusoff equation.

In Vivo Microdialysis for Neurotransmitter Release

This protocol is based on studies investigating the effect of S 38093 on neurotransmitter levels
in the brain.[3]

Objective: To measure the extracellular levels of histamine and acetylcholine in the prefrontal
cortex of freely moving rats following administration of S 38093 hydrochloride.

Materials:

o Male Wistar rats.

S 38093 hydrochloride.

» Vehicle (e.g., saline).

e Microdialysis probes.
 Stereotaxic apparatus.

o Perfusion pump.

« Atrtificial cerebrospinal fluid (aCSF).
» Fraction collector.

» High-performance liquid chromatography (HPLC) system with electrochemical or
fluorescence detection.

Procedure:
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Surgery: Anesthetize the rats and stereotaxically implant a guide cannula targeting the
prefrontal cortex. Allow the animals to recover for several days.

Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide
cannula.

Perfusion: Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 pL/min).

Baseline Collection: Collect dialysate samples at regular intervals (e.g., every 20 minutes) for
at least 60-90 minutes to establish a stable baseline of neurotransmitter levels.

Drug Administration: Administer S 38093 hydrochloride (e.g., 10 mg/kg, i.p.) or vehicle.

Sample Collection: Continue to collect dialysate samples for several hours post-
administration.

Analysis: Analyze the concentration of histamine and acetylcholine in the dialysate samples
using HPLC.

Data Analysis: Express the neurotransmitter levels as a percentage of the baseline levels
and compare the effects of S 38093 with the vehicle control.

Morris Water Maze for Spatial Working Memory

This protocol is a standard procedure for the Morris water maze, as used in studies evaluating
the pro-cognitive effects of S 38093.[3][4][5][6][7]

Objective: To assess the effect of S 38093 hydrochloride on spatial working memory in rats.

Materials:

Circular water tank (water maze).

Escape platform.

Non-toxic substance to make the water opaque (e.g., milk powder or non-toxic paint).

Video tracking system.
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e S 38093 hydrochloride.
¢ Vehicle.
Procedure:

o Apparatus Setup: Fill the water maze with water and make it opaque. Place a submerged
escape platform in a fixed location in one of the quadrants. The water temperature should be
maintained at a constant level.

o Acclimation: Allow the rats to acclimate to the testing room and handle them for a few days
before the experiment.

e Drug Administration: Administer S 38093 hydrochloride (e.g., 0.1 mg/kg, p.o.) or vehicle a
set time before the training session.

» Training Trials: Place the rat in the water facing the wall of the tank at one of the four starting
positions. Allow the rat to swim and find the hidden platform. If the rat does not find the
platform within a set time (e.g., 60 or 90 seconds), guide it to the platform. Allow the rat to
remain on the platform for a short period (e.g., 15-30 seconds). Conduct multiple trials per
day for several days.

o Probe Trial: 24 hours after the last training trial, remove the platform from the maze. Place
the rat in the maze and allow it to swim for a set duration (e.g., 60 seconds).

o Data Collection: Use the video tracking system to record the escape latency (time to find the
platform), path length, and swimming speed during the training trials. During the probe trial,
measure the time spent in the target quadrant where the platform was previously located.

o Data Analysis: Compare the performance of the S 38093-treated group with the vehicle-
treated group. A shorter escape latency and a greater amount of time spent in the target
quadrant indicate improved spatial memory.

Signaling Pathway and Experimental Workflow
Histamine H3 Receptor Signaling Pathway
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The histamine H3 receptor is a G protein-coupled receptor (GPCR) that is constitutively active
and couples to the Gi/o family of G proteins.[8][9] Activation of the H3 receptor inhibits the
activity of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (CAMP) levels.[2]
[10] As an inverse agonist, S 38093 binds to the H3 receptor and reduces its constitutive
activity, thereby leading to an increase in adenylyl cyclase activity and a subsequent rise in
cAMP levels. This increase in cCAMP can then activate protein kinase A (PKA), which can
phosphorylate various downstream targets to modulate neuronal function and neurotransmitter
release.
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Caption: S 38093 hydrochloride acts as an inverse agonist at the histamine H3 receptor.

Experimental Workflow for In Vivo Evaluation

The following diagram outlines a typical workflow for the preclinical evaluation of S 38093
hydrochloride's pro-cognitive effects.
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Caption: Workflow for assessing the pro-cognitive effects of S 38093 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Presynaptic H3 autoreceptors modulate histamine synthesis through cAMP pathway -
PubMed [pubmed.nchbi.nlm.nih.gov]

o 2. researchgate.net [researchgate.net]

» 3. Invivo pharmacological profile of S 38093, a novel histamine H3 receptor inverse agonist
- PubMed [pubmed.ncbi.nlm.nih.gov]

e 4. benchchem.com [benchchem.com]

o 5. Morris water maze: procedures for assessing spatial and related forms of learning and
memory - PMC [pmc.ncbi.nlm.nih.gov]

e 6. mmpc.org [mmpc.org]
e 7.researchgate.net [researchgate.net]
» 8. Histamine H3 receptor - Wikipedia [en.wikipedia.org]

» 9. Constitutive activity of H3 autoreceptors modulates histamine synthesis in rat brain
through the cAMP/PKA pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

e 10. Different role of cAMP dependent protein kinase and CaMKII in H3 receptor regulation of
histamine synthesis and release - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [S 38093 Hydrochloride: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10780430#s-38093-hydrochloride-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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